Cas no 1425932-06-4 (5-Oxetan-3-yl-1H-pyrazol-3-ylaMine)

• Product Name: 5-Oxetan-3-yl-1H-pyrazol-3-ylaMine
• CAS No: 1425932-06-4
• MF: C₆H₉N₃O
• MW: 139.16
• MDL: MFCD27987070
• CID: 2114625
• PubChem ID: 86694686
• Update Time: 2025-11-02

5-Oxetan-3-yl-1H-pyrazol-3-ylaMine Chemical and Physical Properties

Names and Identifiers

• 5-(3-oxetanyl)-1H-Pyrazol-3-amine
• 5-(Oxetan-3-yl)-1H-pyrazol-3-amine
• 5-Oxetan-3-yl-1H-pyrazol-3-ylamine
• 1H-Pyrazol-3-amine, 5-(3-oxetanyl)-
• HTXKPXNKAIVWDW-UHFFFAOYSA-N
• SB11922
• CID 86694686
• SCHEMBL20262868
• CS-0055609
• MFCD27987070
• AS-83468
• P14324
• DA-38684
• DTXSID501300078
• 1425932-06-4
• SCHEMBL14722873
• 5-Oxetan-3-yl-1H-pyrazol-3-ylaMine

• MDL： MFCD27987070
• Inchi： 1S/C6H9N3O/c7-6-1-5(8-9-6)4-2-10-3-4/h1,4H,2-3H2,(H3,7,8,9)
• InChI Key： HTXKPXNKAIVWDW-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC(N)=NN2)C1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9
• XLogP3: -0.4

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 417.0±40.0 °C(Predicted)
• pka: 14.90±0.10(Predicted)

Additional information on 5-Oxetan-3-yl-1H-pyrazol-3-ylaMine

5-Oxetan-3-yl-1H-pyrazol-3-ylamine (CAS No. 1425932-06-4): A Versatile Heterocyclic Compound for Modern Applications

The compound 5-Oxetan-3-yl-1H-pyrazol-3-ylamine (CAS No. 1425932-06-4) is an emerging heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. This unique structure combines the oxetane and pyrazole moieties, offering a blend of stability and reactivity that makes it valuable for drug discovery and specialty chemical applications.

From a chemical perspective, 5-Oxetan-3-yl-1H-pyrazol-3-ylamine features a distinctive molecular architecture where the oxetane ring (a four-membered cyclic ether) is fused with a pyrazole amine group. This combination creates a scaffold with interesting electronic properties and hydrogen bonding capabilities, making it particularly useful in medicinal chemistry for targeted drug design and bioconjugation applications.

Recent trends in pharmaceutical research highlight growing interest in oxetane-containing compounds due to their ability to improve drug-like properties. The 5-Oxetan-3-yl-1H-pyrazol-3-ylamine structure is being explored as a potential building block for kinase inhibitors and other therapeutic agents, particularly in oncology and inflammation research. Its balanced lipophilicity and polarity make it attractive for addressing challenges in drug solubility and bioavailability - key concerns in modern drug development.

In material science applications, the 5-Oxetan-3-yl-1H-pyrazol-3-ylamine compound shows promise as a monomer or crosslinking agent for specialty polymers. The oxetane ring can participate in polymerization reactions, while the pyrazole amine group offers sites for further functionalization. This dual functionality makes it valuable for developing advanced materials with tailored properties for coatings, adhesives, or electronic applications.

The synthesis of 5-Oxetan-3-yl-1H-pyrazol-3-ylamine typically involves multi-step organic transformations, with researchers continually optimizing routes to improve yield and purity. Current methodologies focus on atom-economical approaches that align with green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis.

Analytical characterization of CAS 1425932-06-4 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound's stability profile has been studied under various conditions, with particular attention to its behavior in solution and solid states - crucial information for formulation scientists working with this material.

From a commercial perspective, 5-Oxetan-3-yl-1H-pyrazol-3-ylamine is gaining traction as a valuable intermediate in contract research and manufacturing. The growing demand for heterocyclic building blocks in drug discovery has created opportunities for suppliers specializing in this niche chemical space. Market analysts note increasing interest from both academic and industrial sectors seeking novel scaffolds for their research programs.

Safety considerations for handling 5-Oxetan-3-yl-1H-pyrazol-3-ylamine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material in powder or solution form, consistent with good laboratory practices for all research chemicals.

The future outlook for CAS 1425932-06-4 appears promising as research continues to uncover new applications for this versatile heterocycle. With the pharmaceutical industry's ongoing need for novel molecular scaffolds and the materials science field's search for functional monomers, 5-Oxetan-3-yl-1H-pyrazol-3-ylamine is well-positioned to maintain its relevance in chemical innovation.

For researchers interested in this compound, key considerations include storage conditions (typically cool and dry environments), solubility characteristics (moderate in common organic solvents), and compatibility with various reaction conditions. These practical aspects are frequently searched by scientists evaluating oxetane-pyrazole hybrids for their projects.

In conclusion, 5-Oxetan-3-yl-1H-pyrazol-3-ylamine represents an interesting case study in modern heterocyclic chemistry, bridging pharmaceutical and materials applications. Its unique structural features continue to inspire innovative research across multiple disciplines, making CAS 1425932-06-4 a compound worth watching in the evolving landscape of specialty chemicals.